Cas no 124727-02-2 (2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-)
![2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- structure](https://www.kuujia.com/scimg/cas/124727-02-2x500.png)
124727-02-2 structure
Product name:2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
- 7-hydroxy-8-[(2R)-2-hydroxy-3-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]chromen-2-one
- 2H-1-Benzopyran-2-one, 8-(3-(beta-D-glucopyranosyloxy)-2-hydroxy-3- methylbutyl)-7-hydroxy-, (R)-
- Tortuoside
- 124727-02-2
- DTXSID70154468
- (-)-Devenyoside A
-
- Inchi: InChI=1S/C20H26O10/c1-20(2,30-19-17(27)16(26)15(25)12(8-21)28-19)13(23)7-10-11(22)5-3-9-4-6-14(24)29-18(9)10/h3-6,12-13,15-17,19,21-23,25-27H,7-8H2,1-2H3/t12-,13-,15-,16+,17-,19+/m1/s1
- InChI Key: NXXWVYSMCQDTBE-LDSJTTMQSA-N
- SMILES: OC[C@H]1O[C@@H](OC([C@@H](CC2=C(O)C=CC3C=CC(OC2=3)=O)O)(C)C)[C@H](O)[C@@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 426.152597
- Monoisotopic Mass: 426.152597
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
- XLogP3: -0.5
Experimental Properties
- Density: 1.53
- Boiling Point: 755.7°Cat760mmHg
- Flash Point: 266.7°C
- Refractive Index: 1.656
2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- Related Literature
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
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